6-benzyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-benzyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C29H28N4O4S2.ClH/c1-32(22-10-6-3-7-11-22)39(36,37)23-14-12-21(13-15-23)28(35)31-29-26(27(30)34)24-16-17-33(19-25(24)38-29)18-20-8-4-2-5-9-20;/h2-15H,16-19H2,1H3,(H2,30,34)(H,31,35);1H
• InChI Key: KSSQPNNAXUUMQR-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)CC5=CC=CC=C5)C(=O)N.Cl
• Molecular Formula: C29H29ClN4O4S2
• Molecular Weight: 597.2 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a benzyl group, a tetrahydrothieno[2,3-c]pyridine ring, and a carboxamide group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a tetrahydrothieno[2,3-c]pyridine ring suggests a cyclic structure, and the benzyl, carboxamide, and sulfamoyl groups would be attached to this ring.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the carboxamide group could participate in condensation reactions, and the benzyl group could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research on similar heterocyclic compounds emphasizes the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related fused systems. These compounds are prepared from precursors like ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates, showcasing a rich chemistry that involves cyclization, fusion with benzimidazole, and the introduction of various functional groups to yield complex polyheterocyclic systems (Bakhite et al., 2005). Such synthetic pathways highlight the potential for generating diverse molecular architectures with significant biological activities.

Antimicrobial Activity

Several studies have focused on synthesizing and evaluating the antimicrobial activity of thieno[2,3-d]pyrimidine derivatives. Compounds in this class have shown promising activity against various strains of bacteria and fungi, indicating the potential of heterocyclic compounds in developing new antimicrobials. For example, novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides have been synthesized and tested for their antimicrobial properties, revealing more activity than reference drugs against certain microbial strains (Kolisnyk et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with a specific biological target.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it shows promise in preliminary studies, it could be further investigated for uses in fields such as medicinal chemistry, materials science, or chemical synthesis.